Cas no 2305148-84-7 (N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide)

• Product Name: N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide
• CAS No: 2305148-84-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5377734
• Update Time: 2025-10-19

N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide

• Inchi： 1S/C12H15NO2/c1-2-12(15)13-9-11(14)8-10-6-4-3-5-7-10/h2-7,11,14H,1,8-9H2,(H,13,15)/t11-/m0/s1
• InChI Key： SGAORZOGIBDSNM-NSHDSACASA-N
• SMILES： C(NC[C@@H](O)CC1=CC=CC=C1)(=O)C=C

Experimental Properties

• Density: 1.096±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 433.7±45.0 °C(Predicted)
• pka: 14.43±0.20(Predicted)

Additional information on N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide

N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide: A Comprehensive Overview

N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide, identified by the CAS number 2305148-84-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent advancements in chemical synthesis and bioactivity studies have further highlighted its versatility and importance in modern research.

The molecular structure of N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide consists of a propenamide group attached to a chiral hydroxypentyl chain. This configuration imparts specific stereochemical properties, which are crucial for its biological activity. The presence of the phenyl group adds aromatic stability, while the hydroxyl group introduces hydrophilic characteristics, making this compound amphipathic and suitable for various biochemical interactions.

Recent studies have explored the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized it in the development of peptide mimetics and enzyme inhibitors. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecules with tailored functionalities. Moreover, the chiral center at the hydroxypentyl group allows for enantioselective synthesis, which is essential in pharmaceutical applications where stereochemistry plays a critical role.

In terms of pharmacokinetics, N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide has shown promising absorption profiles in preclinical models. Its lipophilic nature facilitates crossing biological membranes, while its hydrophilic moieties enhance solubility and distribution. These properties make it a favorable lead compound for drug delivery systems, particularly in targeting specific tissues or organs.

The synthesis of this compound involves a multi-step process that includes nucleophilic acylation and stereoselective reduction. Recent optimizations in these steps have improved yields and purity, making large-scale production more feasible. Additionally, green chemistry approaches have been incorporated to minimize environmental impact, aligning with current sustainability trends in chemical manufacturing.

From a safety standpoint, preliminary toxicological studies indicate that N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide exhibits low acute toxicity. However, further long-term studies are required to assess its chronic effects and potential bioaccumulation. Regulatory compliance remains a priority, ensuring that any commercial application adheres to international safety standards.

In conclusion, N-[(2S)-2-Hydroxy-3-phenylpropyl]-2-propenamide (CAS No: 2305148-84-7) stands as a testament to the advancements in modern organic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable asset in drug discovery and chemical synthesis. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various scientific disciplines.